Cas no 16045-14-0 (4,4'-(Piperazine-1,4-diyl)bis-(butane-1-sulfonic acid))

• Product Name: 4,4'-(Piperazine-1,4-diyl)bis-(butane-1-sulfonic acid)
• CAS No: 16045-14-0
• MF: C₁₂H₂₆N₂O₆S₂
• MW: 358.47464132309
• CID: 121373
• PubChem ID: 21708427
• Update Time: 2025-05-20

4,4'-(Piperazine-1,4-diyl)bis-(butane-1-sulfonic acid) Chemical and Physical Properties

Names and Identifiers

• 4,4'-(Piperazine-1,4-diyl)bis(butane-1-sulfonic acid)
• 1,4-Piperazinedibutanesulfonicacid
• 4,4'-(Piperazine-1,4-diyl)bis-(butane-1-sulfonic acid)
• PIPBS
• 1,4-bis(4-sulfobutyl)piperazinium
• 1,4-Bis-< 4-sulfo-butyl> -piperazin
• 4,4'-piperazine-1,4-diyl-bis-butane-1-sulfonic acid
• AG-E-09954
• AK-60450
• ANW-68841
• CTK0H2014
• KB-239325
• 4,4'-(piperazine-1,4-diyl)dibutane-1-sulfonic acid
• 4,4'-(Piperazine-1,4-diyl)di(butane-1-sulfonic acid)
• SCHEMBL4022137
• Piperazine-N,N'-bis(4-butanesulfonic acid)
• 16045-14-0
• A927406
• 4-[4-(4-sulfobutyl)piperazin-1-yl]butane-1-sulfonic acid
• DTXSID00617197
• CS-0595500
• HY-W509915

• MDL： MFCD01317866
• Inchi： 1S/C12H26N2O6S2/c15-21(16,17)11-3-1-5-13-7-9-14(10-8-13)6-2-4-12-22(18,19)20/h1-12H2,(H,15,16,17)(H,18,19,20)
• InChI Key： OBCXLYATNJKYMT-UHFFFAOYSA-N
• SMILES： S(CCCCN1CCN(CCCCS(=O)(=O)O)CC1)(=O)(=O)O

Computed Properties

• Exact Mass: 358.12322890g/mol
• Monoisotopic Mass: 358.12322890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.3
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3

4,4'-(Piperazine-1,4-diyl)bis-(butane-1-sulfonic acid) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines